Cas no 1261464-52-1 (2-Iodo-3-(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-3-(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine
• CAS No: 1261464-52-1
• MF: C₁₃H₆F₆INO
• MW: 433.087736606598
• CID: 4987433
• Update Time: 2025-06-11

2-Iodo-3-(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6F6INO/c14-12(15,16)8-5-6-21-11(20)10(8)7-3-1-2-4-9(7)22-13(17,18)19/h1-6H
• InChI Key： HTNCJXXCUAIJSV-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(F)(F)F)C=CN=1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 5.2
• Topological Polar Surface Area: 22.1

Additional information on 2-Iodo-3-(2-(trifluoromethoxy)phenyl)-4-(trifluoromethyl)pyridine

2-Iodo-3-(2-(Trifluoromethoxy)Phenyl)-4-(Trifluoromethyl)Pyridine: A Comprehensive Overview

2-Iodo-3-(2-(Trifluoromethoxy)Phenyl)-4-(Trifluoromethyl)Pyridine, also known by its CAS number 1261464-52-1, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential for use in drug development and advanced materials. The structure of this compound is characterized by the presence of an iodo group at position 2, a trifluoromethoxy-substituted phenyl group at position 3, and a trifluoromethyl group at position 4 on the pyridine ring. These substituents contribute to its distinctive chemical reactivity and physical properties.

The synthesis of 2-Iodo-3-(2-(Trifluoromethoxy)Phenyl)-4-(Trifluoromethyl)Pyridine involves a series of carefully designed multi-step reactions, often employing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. The introduction of the trifluoromethoxy and trifluoromethyl groups enhances the compound's stability and bioavailability, making it a promising candidate for various applications. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce costs, which is crucial for scaling up production for commercial use.

One of the most notable applications of this compound is in the field of drug discovery. The pyridine ring serves as a versatile scaffold for attaching various functional groups, enabling the creation of molecules with diverse pharmacological activities. For instance, researchers have explored its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. The trifluoromethoxy group has been shown to enhance the compound's ability to penetrate cellular membranes, while the trifluoromethyl group contributes to its metabolic stability. These properties make it an attractive lead compound for developing new anticancer agents.

In addition to its pharmaceutical applications, 2-Iodo-3-(2-(Trifluoromethoxy)Phenyl)-4-(Trifluoromethyl)Pyridine has also gained attention in materials science. Its electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has focused on understanding its photophysical properties, such as fluorescence quantum yield and excited-state dynamics, which are essential for optimizing its performance in these applications.

The study of this compound has also led to new insights into the reactivity of pyridine derivatives under various reaction conditions. For example, investigations into its participation in cross-coupling reactions have revealed novel strategies for constructing complex molecular architectures. These findings have important implications for both academic research and industrial chemical synthesis.

In terms of safety and handling, 2-Iodo-3-(2-(Trifluoromethoxy)Phenyl)-4-(Trifluoromethyl)Pyridine is generally considered stable under normal storage conditions. However, precautions should be taken during synthesis and handling to avoid exposure to moisture or strong oxidizing agents, which could lead to decomposition or side reactions.

Looking ahead, ongoing research aims to further elucidate the biological activity and mechanism of action of this compound. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic applications and improve our understanding of its interaction with biological systems. As advancements in synthetic chemistry continue to evolve, compounds like CAS 1261464-52-1 will play an increasingly important role in driving innovation across multiple disciplines.